Cas no 149883-17-0 (3-Cyclobutene-1,2-dicarboxylicacid, 1-methyl ester, (1R,2R)-rel-)

• Product name: 3-Cyclobutene-1,2-dicarboxylicacid, 1-methyl ester, (1R,2R)-rel-
• CAS No: 149883-17-0
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 100039

3-Cyclobutene-1,2-dicarboxylicacid, 1-methyl ester, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dicarboxylicacid, 1-methyl ester, (1R,2R)-rel-
• 3-Cyclobutene-1,2-dicarboxylicacid,monomethylester,trans-(9CI)
• 3-Cyclobutene-1,2-dicarboxylic acid, 1-methyl ester, (1R,2R)-rel-

• Inchi： 1S/C7H8O4/c1-11-7(10)5-3-2-4(5)6(8)9/h2-5H,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： MTWLXSDEHFKHPV-RFZPGFLSSA-N
• SMILES： [C@@H]1(C(OC)=O)C=C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 156.042
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 273.0±40.0 °C(Predicted)
• pka: 3.96±0.40(Predicted)